Cas no 898783-43-2 (2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-43-2
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• MDL: MFCD03841780
• CID: 1947015
• PubChem ID: 24724555
• Update Time: 2025-06-29

2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• [4-[(4-methylpiperazin-1-yl)methyl]phenyl]-(o-tolyl)methanone
• LogP
• (2-methylphenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• DTXSID50642954
• MFCD03841780
• 2-methyl-4'-(4-methylpiperazinomethyl)benzophenone
• (2-Methylphenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• AKOS016020174
• 898783-43-2
• 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03841780
• Inchi： 1S/C20H24N2O/c1-16-5-3-4-6-19(16)20(23)18-9-7-17(8-10-18)15-22-13-11-21(2)12-14-22/h3-10H,11-15H2,1-2H3
• InChI Key： QHUGMTNDWGBYSA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 308.18900
• Monoisotopic Mass: 308.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.84920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone

2-Methyl-4'-(4-methylpiperazinomethyl) Benzophenone: A Comprehensive Overview

2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone, also known by its CAS number 898783-43-2, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which combines a benzophenone backbone with a substituted piperazine group. The presence of the methyl and piperazine moieties introduces interesting chemical properties, making it a valuable molecule for research and development.

The benzophenone core of this compound is a well-known aromatic system, often used as a precursor in various synthetic reactions. The addition of the methyl group at the 2-position of the benzophenone ring enhances its stability and reactivity, while the 4-methylpiperazinomethyl substituent at the 4' position introduces nitrogen into the structure, potentially influencing its pharmacokinetic properties. This combination makes 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone a promising candidate for drug design and material science applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The piperazine ring, a six-membered amine-containing structure, is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets. This property has led to investigations into its role as a ligand in drug-receptor interactions.

In addition to its pharmaceutical applications, 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone has shown promise in the synthesis of advanced materials. Its aromatic system and nitrogen-containing groups make it suitable for use in creating functional polymers and organic semiconductors. These materials are critical for emerging technologies such as flexible electronics and energy storage devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The introduction of the methyl group and the piperazine moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, the development of greener synthesis routes for 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone is an area of active research. Scientists are exploring the use of biocatalysts and solvent-free conditions to reduce waste and minimize ecological impact. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone (CAS No: 898783-43-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key molecule in future innovations within medicine, materials science, and sustainable chemistry.